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Compound of Interest

Compound Name: LASSBio-2052

Cat. No.: B12360708 Get Quote

Following a comprehensive search for the discovery and development of LASSBio-2052, no

specific scientific publications, patents, or technical reports detailing this compound could be

located. The designation "LASSBio" refers to the Laboratory of Evaluation and Synthesis of

Bioactive Substances at the Federal University of Rio de Janeiro (UFRJ), a prominent

medicinal chemistry research center.[1][2] While numerous compounds from this laboratory,

such as LASSBio-1491, LASSBio-2208, and LASSBio-596, are documented in scientific

literature, "LASSBio-2052" does not appear in publicly accessible records.[3][4][5]

This suggests that LASSBio-2052 may be an internal project code for a compound in the early

stages of development that has not yet been publicly disclosed. Research and development in

the pharmaceutical field often involves confidential stages before results are published or

patented.

Given the absence of data, it is not possible to provide the requested in-depth technical guide,

including quantitative data tables, experimental protocols, and visualizations for LASSBio-
2052.

However, to demonstrate the requested format and capabilities, a similar technical guide can

be produced for a different, publicly documented compound from the same research group. For

example, LASSBio-2208, a dual inhibitor of HDAC-6 and PI3Kα, has published data on its

cytotoxic activity and mechanism of action that could be used to generate the requested

content.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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